Methyl 5-benzyl-2-isothiocyanatothiophene-3-carboxylate

• IUPAC Name: methyl 5-benzyl-2-isothiocyanatothiophene-3-carboxylate
• InChI: InChI=1S/C14H11NO2S2/c1-17-14(16)12-8-11(19-13(12)15-9-18)7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3
• InChI Key: UPUGJYHYPFQXMG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC(=C1)CC2=CC=CC=C2)N=C=S
• Molecular Formula: C14H11NO2S2
• Molecular Weight: 289.4 g/mol
• CAS No.: 861452-15-5

Description

“Methyl 5-benzyl-2-isothiocyanatothiophene-3-carboxylate” is a chemical compound with the molecular formula C14H11NO2S2 and a molecular weight of 289.37.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not available from the sources.

Scientific Research Applications

Synthesis and Application in Chemical Studies

• Synthesis Techniques and Applications in Metal Passivators and Light-Sensitive Materials: A study by Gu et al. (2009) discussed the synthesis of 5,5′-Methylene-bis(benzotriazole), a compound similar in structure to Methyl 5-benzyl-2-isothiocyanatothiophene-3-carboxylate. This compound serves as an intermediate in the preparation of metal passivators and light-sensitive materials, highlighting the potential for this compound to serve similar purposes in chemical synthesis and material science Gu, H., Yu, B., Zhang, P., & Xu, W. M. (2009). A Practical Synthesis of 5,5′-Methylene-bis(benzotriazole).

Biological Research and Pharmacological Applications

• Role in Antioxidant and Anti-inflammatory Agents

  The work of Raut et al. (2020) on benzofused thiazole derivatives, a class of compounds related to thiophenes, showed promising in vitro antioxidant and anti-inflammatory activities. These findings suggest that this compound, due to its structural similarity, could also possess these bioactive properties and be a potential candidate for the development of therapeutic agents Raut, D. G., Patil, S., Choudhari, P., Kadu, V. D., Lawand, A. S., Hublikar, M., & Bhosale, R. (2020). POCl3 Mediated Syntheses, Pharmacological Evaluation and Molecular Docking Studies of Some Novel Benzofused Thiazole Derivatives as a Potential Antioxidant and Anti-inflammatory Agents.

• Cancer Research through Epigenetic Modulation

  Isothiocyanates, the functional group present in this compound, have been extensively studied for their anticancer properties. Sundaram et al. (2021) reviewed the role of dietary isothiocyanates in inhibiting cancer progression via modulation of the epigenome. This signifies the potential of this compound in cancer research, possibly offering a new avenue for therapeutic intervention through epigenetic pathways Sundaram, M., R, P., Haque, S., Akhter, N., Khan, S., Ahmed, S., & Hussain, A. (2021). Dietary Isothiocyanates Inhibit Cancer Progression by Modulation of Epigenome.

Mechanism of Action

The mechanism of action for “Methyl 5-benzyl-2-isothiocyanatothiophene-3-carboxylate” is not available from the sources.

Safety and Hazards

“Methyl 5-benzyl-2-isothiocyanatothiophene-3-carboxylate” is classified as a Hazard Class 6.1 substance. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to avoid getting it in eyes, on skin, or on clothing. It is also recommended to wash hands thoroughly after handling.